Cas no 1354000-31-9 (1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone)

• Product Name: 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
• CAS No: 1354000-31-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2156033
• Update Time: 2025-07-21

1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{(R)-3-[ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
• (R)-1-(3-(Ethyl(2-hydroxyethyl)amino)piperidin-1-yl)ethanone
• AM95608
• 1-{(R)-3-[ethyl-(2-hydroxyethyl)amino]piperidin-1-yl}-ethanone
• 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

• Inchi： 1S/C11H22N2O2/c1-3-12(7-8-14)11-5-4-6-13(9-11)10(2)15/h11,14H,3-9H2,1-2H3/t11-/m1/s1
• InChI Key： PLBXLWGBERAEML-LLVKDONJSA-N
• SMILES： O=C(C)N1CCC[C@H](C1)N(CC)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

Professional Introduction to Compound with CAS No. 1354000-31-9 and Product Name: 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

The compound identified by the CAS number 1354000-31-9 and the product name 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's molecular structure lies a piperidine moiety, which is a six-membered heterocyclic amine containing one nitrogen atom. The presence of the (R)-configuration at the 1-position of the piperidine ring underscores the stereochemical specificity that is often critical in pharmaceutical compounds. This stereochemistry not only influences the compound's biological activity but also its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The ethyl-(2-hydroxy-ethyl)-amino side chain attached to the piperidine ring introduces both hydrophilic and lipophilic characteristics, enhancing the compound's solubility and bioavailability. This balance is essential for ensuring that the compound can effectively interact with biological targets while being efficiently absorbed and distributed throughout the body. The hydroxy group within this side chain further modulates the compound's reactivity and interaction with biological systems, making it a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies have indicated that derivatives of this structure exhibit promising properties as kinase inhibitors, particularly in targeting pathways associated with cancer and inflammatory diseases. The piperidine ring is known to enhance binding affinity to protein targets, while the chiral center at the 1-position ensures high enantiomeric purity, which is crucial for minimizing off-target effects.

In vitro studies have demonstrated that compounds with a similar structural motif, including 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone, exhibit inhibitory effects on various enzymes involved in signal transduction pathways. For instance, research has shown potential activity against protein tyrosine kinases (PTKs), which are overexpressed in many cancers and contribute to tumor growth and metastasis. The ability to modulate these kinases offers a strategic approach for developing novel anticancer agents.

The hydroxy-ethyl-amino group has been identified as a key pharmacophore in several successful drugs, contributing to both binding affinity and metabolic stability. This moiety allows for hydrogen bonding interactions with biological targets, enhancing the compound's efficacy. Additionally, the presence of multiple chiral centers in this compound provides opportunities for further derivatization, enabling fine-tuning of its pharmacological properties.

Current research is exploring synthetic strategies to optimize the production of this compound while maintaining high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of complex molecules like this one more efficiently. Such methods are essential for ensuring that pharmaceutical candidates exhibit predictable biological activity and minimal toxicity.

The potential therapeutic applications of this compound extend beyond oncology. Preliminary studies suggest that it may also have utility in treating inflammatory diseases by modulating cytokine production and immune cell signaling pathways. The ability to interact selectively with specific biological targets makes it an attractive candidate for developing treatments for conditions such as rheumatoid arthritis and autoimmune disorders.

Regulatory agencies require rigorous testing to ensure that new pharmaceutical compounds are safe and effective before they can be approved for clinical use. The structural complexity of 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone necessitates comprehensive characterization through spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques provide detailed insights into the compound's molecular structure, which is critical for understanding its behavior in biological systems.

Pharmacokinetic studies are essential for determining how this compound is absorbed, metabolized, and excreted by the body. These studies help researchers identify potential drug-drug interactions and optimize dosing regimens. The presence of multiple metabolic pathways targeted by this compound suggests that it may have a complex interaction profile with other drugs already on the market.

The development of novel drug candidates is a lengthy process that involves multiple stages of research and testing. However, compounds like 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone represent significant progress in identifying promising scaffolds for future therapies. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, researchers are paving the way for more effective treatments for a wide range of diseases.

In conclusion, the compound with CAS number 1354000-31-9 and product name 1-{(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structural features make it a valuable candidate for further exploration in drug development, particularly in areas such as cancer therapy and inflammation management. As research continues to uncover new applications for this compound, it holds promise as a building block for future generations of pharmaceuticals.